Cas no 2137655-84-4 (3-Piperidinepropanoic acid, 1-[(1,1-dimethylethoxy)carbonyl]-, chloromethyl ester)
3-Piperidinepropanoic acid, 1-[(1,1-dimethylethoxy)carbonyl]-, chloromethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Piperidinepropanoic acid, 1-[(1,1-dimethylethoxy)carbonyl]-, chloromethyl ester
-
- Inchi: 1S/C14H24ClNO4/c1-14(2,3)20-13(18)16-8-4-5-11(9-16)6-7-12(17)19-10-15/h11H,4-10H2,1-3H3
- InChI Key: RYEJBYXPNWUYEK-UHFFFAOYSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CCCC(CCC(OCCl)=O)C1
3-Piperidinepropanoic acid, 1-[(1,1-dimethylethoxy)carbonyl]-, chloromethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-387012-0.05g |
tert-butyl 3-[3-(chloromethoxy)-3-oxopropyl]piperidine-1-carboxylate |
2137655-84-4 | 0.05g |
$912.0 | 2023-03-02 | ||
| Enamine | EN300-387012-0.1g |
tert-butyl 3-[3-(chloromethoxy)-3-oxopropyl]piperidine-1-carboxylate |
2137655-84-4 | 0.1g |
$956.0 | 2023-03-02 | ||
| Enamine | EN300-387012-0.25g |
tert-butyl 3-[3-(chloromethoxy)-3-oxopropyl]piperidine-1-carboxylate |
2137655-84-4 | 0.25g |
$999.0 | 2023-03-02 | ||
| Enamine | EN300-387012-0.5g |
tert-butyl 3-[3-(chloromethoxy)-3-oxopropyl]piperidine-1-carboxylate |
2137655-84-4 | 0.5g |
$1043.0 | 2023-03-02 | ||
| Enamine | EN300-387012-1.0g |
tert-butyl 3-[3-(chloromethoxy)-3-oxopropyl]piperidine-1-carboxylate |
2137655-84-4 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-387012-2.5g |
tert-butyl 3-[3-(chloromethoxy)-3-oxopropyl]piperidine-1-carboxylate |
2137655-84-4 | 2.5g |
$2127.0 | 2023-03-02 | ||
| Enamine | EN300-387012-5.0g |
tert-butyl 3-[3-(chloromethoxy)-3-oxopropyl]piperidine-1-carboxylate |
2137655-84-4 | 5.0g |
$3147.0 | 2023-03-02 | ||
| Enamine | EN300-387012-10.0g |
tert-butyl 3-[3-(chloromethoxy)-3-oxopropyl]piperidine-1-carboxylate |
2137655-84-4 | 10.0g |
$4667.0 | 2023-03-02 |
3-Piperidinepropanoic acid, 1-[(1,1-dimethylethoxy)carbonyl]-, chloromethyl ester Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 3-Piperidinepropanoic acid, 1-[(1,1-dimethylethoxy)carbonyl]-, chloromethyl ester
Introduction to 3-Piperidinepropanoic acid, 1-[(1,1-dimethylethoxy)carbonyl]-, chloromethyl ester (CAS No. 2137655-84-4)
3-Piperidinepropanoic acid, 1-[(1,1-dimethylethoxy)carbonyl]-, chloromethyl ester, identified by the CAS number 2137655-84-4, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their structural complexity and functional versatility, making it a valuable intermediate in the synthesis of various bioactive agents. The presence of both a piperidine ring and an acylated chloromethyl group imparts unique reactivity, which is leveraged in the design of novel therapeutic entities.
The piperidine moiety is a common pharmacophore in drug discovery, known for its ability to enhance solubility and binding affinity to biological targets. In particular, piperidine derivatives have been extensively explored in the development of antiviral, anticancer, and central nervous system (CNS) drugs. The structural motif is favored for its compatibility with biological systems, often contributing to improved pharmacokinetic profiles. The 1-[(1,1-dimethylethoxy)carbonyl]- group, on the other hand, serves as an acetylating agent, facilitating further derivatization and modification of the molecule. This protection strategy is crucial in multi-step synthetic routes where selective functionalization is required.
The chloromethyl ester functionality is particularly noteworthy for its reactivity in nucleophilic substitution reactions. This feature allows for the facile introduction of various substituents at the α-carbon position, enabling the synthesis of more complex structures. Such transformations are pivotal in medicinal chemistry for generating libraries of compounds with diverse biological activities. The compound’s versatility makes it a promising building block for exploring new therapeutic avenues.
Recent advancements in synthetic methodologies have further highlighted the utility of this compound. For instance, modern techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to introduce aryl or heteroaryl groups at specific positions within the molecule. These modifications have led to the discovery of novel inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The ability to fine-tune the structure while maintaining high yields has been instrumental in accelerating drug discovery pipelines.
In addition to its synthetic applications, 3-Piperidinepropanoic acid, 1-[(1,1-dimethylethoxy)carbonyl]-, chloromethyl ester has been investigated for its potential role in developing next-generation therapeutics. Researchers have explored its derivatives as precursors for peptidomimetics and protease inhibitors. The piperidine scaffold provides a stable framework that can mimic natural amino acid sequences while offering improved resistance to enzymatic degradation. This has opened up new possibilities for treating conditions where traditional peptides are less effective.
The compound’s significance extends beyond academic research into industrial applications. Pharmaceutical companies have incorporated derivatives of this molecule into their drug development programs due to their demonstrated efficacy and safety profiles in preclinical studies. The ability to modify key functional groups while maintaining structural integrity has allowed for the optimization of pharmacological properties such as potency, selectivity, and bioavailability. These factors are critical in determining the success of a drug candidate throughout clinical trials.
From a chemical biology perspective, 3-Piperidinepropanoic acid, 1-[(1,1-dimethylethoxy)carbonyl]-, chloromethyl ester serves as a model compound for studying enzyme-substrate interactions. Its reactive sites can be strategically targeted to probe catalytic mechanisms or develop inhibitors with high specificity. Such studies contribute to our fundamental understanding of biological processes and inform the design of more effective drugs. The compound’s role in elucidating metabolic pathways has also been recognized in recent literature.
The future prospects of this compound are promising, with ongoing research focusing on expanding its applications in drug discovery and material science. Innovations in computational chemistry are enabling researchers to predict novel derivatives with enhanced properties before synthesizing them experimentally. This approach not only saves time but also reduces costs associated with traditional trial-and-error methods. Collaborative efforts between academia and industry are further driving progress by combining expertise from different disciplines.
In conclusion,3-Piperidinepropanoic acid, 1-[(1,1-dimethylethoxy)carbonyl]-, chloromethyl ester (CAS No. 2137655-84-4) represents a cornerstone in modern chemical synthesis and pharmaceutical innovation. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop new treatments for complex diseases. As research continues to uncover new applications and refine synthetic strategies,this compound will undoubtedly remain at the forefront of scientific exploration.
2137655-84-4 (3-Piperidinepropanoic acid, 1-[(1,1-dimethylethoxy)carbonyl]-, chloromethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)